Cas no 315227-20-4 (2-Chloro-4-(pyridin-3-yloxy)aniline)

• Product Name: 2-Chloro-4-(pyridin-3-yloxy)aniline
• CAS No: 315227-20-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD26400254
• CID: 2121999
• PubChem ID: 22148849
• Update Time: 2025-10-21

2-Chloro-4-(pyridin-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(pyridin-3-yloxy)aniline
• Benzenamine, 2-chloro-4-(3-pyridinyloxy)-
• 2-Chloro-4-(pyridin-3-yloxy)aniline

• MDL： MFCD26400254
• Inchi： 1S/C11H9ClN2O/c12-10-6-8(3-4-11(10)13)15-9-2-1-5-14-7-9/h1-7H,13H2
• InChI Key： QZEKHTRVVPFPIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N)OC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-Chloro-4-(pyridin-3-yloxy)aniline

Introduction to 2-Chloro-4-(pyridin-3-yloxy)aniline (CAS No. 315227-20-4)

2-Chloro-4-(pyridin-3-yloxy)aniline (CAS No. 315227-20-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 2-Chloro-4-(pyridin-3-yloxy)aniline.

The molecular formula of 2-Chloro-4-(pyridin-3-yloxy)aniline is C₁₁H₉ClN₂O, and its molecular weight is 216.65 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The presence of a chlorine atom and a pyridine ring in its structure imparts unique chemical reactivity and biological properties, making it an attractive candidate for drug discovery.

In terms of synthesis, 2-Chloro-4-(pyridin-3-yloxy)aniline can be prepared through several routes. One common method involves the reaction of 4-chloroaniline with 3-hydroxypyridine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chlorine atom, followed by deprotonation to form the final product. Another approach involves the coupling of 4-chlorophenol with 3-chloropyridine using a transition metal catalyst, such as palladium(II) acetate, in the presence of a suitable ligand and base.

The biological activities of 2-Chloro-4-(pyridin-3-yloxy)aniline have been extensively studied in recent years. One of its most notable applications is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. Research has shown that 2-Chloro-4-(pyridin-3-yloxy)aniline exhibits potent serotonin reuptake inhibition activity, making it a valuable lead compound for SSRI drug design.

Beyond its role in SSRI development, 2-Chloro-4-(pyridin-3-yloxy)aniline has also shown promise as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Chloro-4-(pyridin-3-yloxy)aniline could be a potential therapeutic candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Chloro-4-(pyridin-3-yloxy)aniline has been investigated for its potential anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

The pharmacokinetic properties of 2-Chloro-4-(pyridin-3-yloxy)aniline have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 2-Chloro-4-(pyridin-3-yloxy)aniline (CAS No. 315227-20-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical development. As new studies continue to uncover additional benefits and mechanisms of action, the future prospects for this compound are highly promising.